Cas no 1249148-98-8 (2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 1249148-98-8
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5830458
• PubChem ID: 61925195
• Update Time: 2025-08-05

2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-propanoic acid, α-(cyclopropylamino)-α-methyl-
• 2-(Cyclopropylamino)-2-methyl-3-(1h-1,2,4-triazol-1-yl)propanoic acid
• CS-0344047
• EN300-1123803
• 1249148-98-8
• AKOS011199129
• 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid

• Inchi： 1S/C9H14N4O2/c1-9(8(14)15,12-7-2-3-7)4-13-6-10-5-11-13/h5-7,12H,2-4H2,1H3,(H,14,15)
• InChI Key： FVBIWUIWZOUBME-UHFFFAOYSA-N
• SMILES： C(C)(C(=O)O)(CN1N=CN=C1)NC1CC1

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 433.7±55.0 °C(Predicted)
• pka: 1.86±0.15(Predicted)

Additional information on 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid

Introduction to 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 1249148-98-8)

2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid, identified by the CAS number 1249148-98-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. Its unique structural features, comprising a cyclopropylamine moiety and a 1H-1,2,4-triazole ring, make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound consists of a propanoic acid backbone modified with a cyclopropylamino group at the second carbon position and a 1H-1,2,4-triazol-1-yl substituent at the third carbon position. This arrangement introduces both steric and electronic effects that could influence its biological activity. The cyclopropyl group is known for its rigid three-membered ring structure, which can enhance binding affinity to biological targets, while the triazole ring provides additional opportunities for hydrogen bonding and hydrophobic interactions.

In recent years, there has been growing interest in the development of novel compounds incorporating 1H-1,2,4-triazole scaffolds due to their broad spectrum of biological activities. Triazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of this heterocyclic ring in 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid suggests potential therapeutic applications in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the cyclopropylamino and triazol-1-yl groups creates a versatile framework that can be further modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring similar structures in the quest for new antibiotics and antifungals, where the triazole ring often serves as a key pharmacophore.

Recent studies have highlighted the importance of cyclopropylamine derivatives in medicinal chemistry. The cyclopropyl group can improve metabolic stability and oral bioavailability, making it an attractive feature for drug candidates. Additionally, the amine functionality provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule. This flexibility has led to several patents and publications focusing on cyclopropylamine-containing compounds with potential therapeutic benefits.

The synthesis of 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it feasible to produce such compounds with high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the desired molecular framework efficiently.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. The triazol-1-yl moiety has been shown to interact with various biological targets, including enzymes involved in metabolic pathways and signaling pathways. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that combine different functional groups to achieve multiple biological activities simultaneously. This approach is known as polypharmacology or multitarget drug design. 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid fits well into this paradigm due to its dual functionality provided by the cyclopropylamine and triazol-1-yl groups.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by various enzymes and signaling pathways that could be targeted by small molecules like this one. The structural features of 2-(cyclopropylamino)-2-methyl-3-(1H-1,2,4-triazol-1-y l)propanoic acid suggest that it may interfere with key inflammatory mediators without causing significant side effects.

Another potential application is in oncology research. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic purposes. The triazol - 1 - yl group has been reported to inhibit certain enzymes involved in cancer cell proliferation and survival. By incorporating this moiety into a molecule like 2-(cycloprop ylamino)- 2 - methyl - 3 - ( 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ) propanoic acid, researchers may uncover new avenues for cancer treatment.

In conclusion, 2 - ( cyc lo prop ylamino ) - 2 - methyl - 3 - ( 1 H - 1 , 2 , 4 - tri az ol - l ) propanoic ac id ( CAS No . l249148-l98-l8 ) is a structurally unique compoun d with potential therapeutic applications . Its combination of cyc lo prop ylamine and tri az ol-l yl groups makes it an attractive candidate for further investigation in drug discovery . With continued research into its biological activity and pharmacological properties , this compound may contribute significantly to advancements in modern medicine . p > article > response >